3-(3,4-Difluorophenyl)-2-methylbenzoic acid, 95%

• IUPAC Name: 3-(3,4-difluorophenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-10(3-2-4-11(8)14(17)18)9-5-6-12(15)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: XDWFKQYKKRMYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID50689607
• Molecular Weight: 248.22 g/mol
• CAS RN: 1261921-33-8

Description

3-(3,4-Difluorophenyl)-2-methylbenzoic acid, also known as 3,4-difluorobenzoic acid or DFBA, is an organic compound that is commonly used in scientific research. It is a white solid with a melting point of 121–123 °C, and is soluble in most organic solvents. DFBA is a versatile compound that has been used in a variety of scientific applications, including synthesis, drug development, and biochemistry.

Mechanism of Action

The mechanism of action of DFBA is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, as well as a modulator of various metabolic pathways. In addition, DFBA has been shown to interact with a variety of proteins and receptors, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
DFBA has been studied for its biochemical and physiological effects. Studies have shown that it can inhibit the metabolism of drugs, modulate metabolic pathways, and interact with a variety of proteins and receptors. In addition, DFBA has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial effects.

Advantages and Limitations for Lab Experiments

DFBA has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is soluble in most organic solvents, making it easy to work with in the lab. In addition, it is relatively inexpensive, making it a cost-effective choice for research. However, DFBA does have some limitations, including its low solubility in water and its potential to cause skin irritation.

Future Directions

Future research on DFBA could focus on further elucidating its mechanism of action, as well as exploring its potential applications in drug development and other areas. In addition, further studies could be done to investigate its biochemical and physiological effects, as well as its potential toxicity and side effects. Finally, research could be done to explore new methods of synthesizing DFBA, as well as to improve existing synthesis methods.

Synthesis Methods

DFBA can be synthesized through a variety of methods, including acid-catalyzed condensation of 3-(3,4-Difluorophenyl)-2-methylbenzoic acid, 95%phenol and methylbenzoate, as well as direct fluorination of methylbenzoic acid. The acid-catalyzed condensation method is the most commonly used and involves the reaction of this compoundphenol and methylbenzoate in the presence of an acid catalyst, such as sulfuric acid, at elevated temperatures. This method produces a high yield of DFBA, with yields of up to 99%.

Scientific Research Applications

DFBA has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. In addition, it has been used in the development of novel drugs, as well as in the study of biochemical and physiological processes.